1-[(2-Fluorophenyl)methoxy]imidazolidine-2,4,5-trione

• IUPAC Name: 1-[(2-fluorophenyl)methoxy]imidazolidine-2,4,5-trione
• InChI: InChI=1S/C10H7FN2O4/c11-7-4-2-1-3-6(7)5-17-13-9(15)8(14)12-10(13)16/h1-4H,5H2,(H,12,14,16)
• InChI Key: IXYUWWXAPUPKSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CON2C(=O)C(=O)NC2=O)F
• Molecular Formula: C10H7FN2O4
• Molecular Weight: 238.17 g/mol

Description

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving “1-[(2-Fluorophenyl)methoxy]imidazolidine-2,4,5-trione”. Imidazole compounds are known to participate in a variety of chemical reactions due to their unique structure.

Scientific Research Applications

Electron Delocalization in N-heterocyclic Carbene Precursors

The study by Hobbs et al. (2010) explored the influence of electron delocalization on the stability and structure of potential N-heterocyclic carbene (NHC) precursors with 1,3-diaryl-imidazolidine-4,5-dione skeletons. These compounds, including 2-fluoro-1,3-bis(aryl)imidazolidine-4,5-diones, demonstrated reactivity akin to alkyl halides and provided insights into the electrophilic nature of these compounds due to a low-energy LUMO, which is significant for their application in catalysis and organic synthesis (Hobbs et al., 2010).

Corrosion Inhibition

Prashanth et al. (2021) synthesized new imidazole derivatives, including 4-(4,5-bis(4-methoxyphenyl)-1H-imidazol-2-yl)phenol, which showed significant corrosion inhibition efficiency on mild steel in acidic solutions, highlighting their potential application in corrosion protection of metals (Prashanth et al., 2021).

Fluorescent Property for Biomarkers

Velázquez-Olvera et al. (2012) investigated 3-hydroxymethyl imidazo[1,2-a]pyridines and pyrimidines for their fluorescence emission, suggesting their application as biomarkers and photochemical sensors. The study found that hydroxymethyl groups can enhance fluorescence intensity, making these compounds useful in biological imaging and diagnostics (Velázquez-Olvera et al., 2012).

Non-linear Optical (NLO) Materials

Jayabharathi et al. (2011) synthesized 2-(4-fluorophenyl)-1-(4-methoxyphenyl)-4,5-dimethyl-1H-imidazole and characterized its structure and optical properties, demonstrating its potential as a "multi-way" optically switchable material for NLO applications due to its sensitivity to external stimuli such as UV irradiation and heat (Jayabharathi et al., 2011).

Future Directions

The development of new drugs often involves the synthesis and study of imidazole-containing compounds due to their broad range of chemical and biological properties. Therefore, “1-[(2-Fluorophenyl)methoxy]imidazolidine-2,4,5-trione” and similar compounds may have potential applications in drug development.